LAS195319

PI3Kδ inhibition Enzymatic assay Potency comparison
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C29H26N10O3S
Molecular Weight 594.6 g/mol
Cat. No. B15542463
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Technical Parameters


Basic Identity
Product NameLAS195319
Molecular FormulaC29H26N10O3S
Molecular Weight594.6 g/mol
Structural Identifiers
InChIInChI=1S/C29H26N10O3S/c1-16-9-11-38-25(16)29(40)39(19-6-4-3-5-7-19)28(36-38)17(2)35-27-24-22(14-32-26(24)33-15-34-27)21-12-18(37-43(30,41)42)13-23-20(21)8-10-31-23/h3-15,17,31,37H,1-2H3,(H2,30,41,42)(H2,32,33,34,35)/t17-/m1/s1
InChIKeyPGFZGJZTPSVQMY-QGZVFWFLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





LAS195319: Potency and Selectivity Profile


LAS195319 is a potent and selective phosphoinositide 3-kinase delta (PI3Kδ) inhibitor developed as an inhaled candidate for respiratory diseases including severe asthma and chronic obstructive pulmonary disease (COPD) [1]. The compound exhibits an IC50 of 0.5 nM against PI3Kδ in enzymatic assays, with >20-fold selectivity over PI3Kβ and PI3Kγ and no detectable activity against PI3Kα . LAS195319 inhibits M-CSF-induced pAkt (Thr308) in THP-1 cells with an IC50 of 2.7 nM and reduces eosinophil and neutrophil infiltration in ovalbumin-challenged Brown Norway rat models [2].

Pathway Target PI3Kδ pathway inhibition study fit
Administration Route Inhaled delivery design for lung-targeted research
Selectivity Profile Isoform-selective profile (reported selectivity over PI3Kβ/γ, undetectable PI3Kα activity)

Why LAS195319 Cannot Be Substituted


PI3Kδ inhibitors constitute a structurally and pharmacologically heterogeneous class with marked divergence in isoform selectivity, potency, administration route, and tissue distribution [1]. Oral PI3Kδ inhibitors such as Idelalisib and Duvelisib carry black box warnings for mechanism-related toxicities including hepatic toxicity, severe diarrhea, colitis, pneumonitis, and intestinal perforation, which preclude their application in non-oncology indications like asthma and COPD [2]. In contrast, LAS195319 was specifically optimized through an 'inhalation by design' strategy to achieve high lung retention and rapid systemic clearance, thereby maximizing local target engagement while minimizing systemic exposure and the attendant safety liabilities inherent to oral PI3Kδ inhibition [3]. This fundamental divergence in pharmacokinetic design and safety profile renders in-class substitution scientifically invalid for respiratory inflammation research applications.

Systemic exposure profile
Oral PI3Kδ inhibitors may introduce systemic exposure-related confounding in respiratory inflammation models; inhaled design limits this.
Administration route mismatch
Inhaled delivery achieves high lung retention; oral administration produces different tissue distribution and may not replicate lung-targeted target engagement.
Isoform selectivity context
Class-level PI3Kδ inhibition may mask differences in selectivity window; pan-PI3K or less selective inhibitors may shift isoform interpretation.

LAS195319: Quantitative Differentiation Evidence


PI3Kδ Enzymatic Potency vs Idelalisib

LAS195319 demonstrates 5-fold greater enzymatic potency against PI3Kδ compared to the FDA-approved oral PI3Kδ inhibitor Idelalisib . This potency differential is meaningful in the context of inhaled delivery where achieving high local target engagement at lower deposited doses may improve the therapeutic window [1].

PI3Kδ enzymatic potency vs Idelalisib
Cross-study comparable
IC50 0.5 nM (LAS195319) vs 2.5 nM (Idelalisib) — 5-fold lower
Supports higher enzymatic potency context for inhalation studies
Cross-study comparison; assay conditions may differ
PI3Kδ inhibition Enzymatic assay Potency comparison

Cellular Target Engagement

LAS195319 inhibits M-CSF-induced phosphorylation of Akt at Thr308 in THP-1 monocytic cells with an IC50 of 2.7 nM, confirming functional target engagement in a disease-relevant cellular context [1]. While comparable cellular data for other inhaled PI3Kδ inhibitors such as Nemiralisib exist in the literature, LAS195319 represents a distinct chemotype optimized for pulmonary delivery with validated cellular activity that bridges biochemical potency to functional pathway inhibition [2].

Cellular target engagement
Assay context
IC50 = 2.7 nM (pAkt Thr308 in THP-1 cells)
Cellular pathway inhibition context (M-CSF stimulated)
No direct comparator in same assay; class-level inference applies
Cellular assay pAkt inhibition THP-1 cells Target engagement

Inhaled vs Oral Administration

LAS195319 was specifically optimized for pulmonary delivery, exhibiting the highest lung exposure and lung-to-plasma partition ratio among compounds evaluated in rat pharmacokinetic studies [1]. This contrasts with oral PI3Kδ inhibitors such as Idelalisib and Duvelisib, which achieve systemic exposure associated with mechanism-related toxicities including hepatic toxicity, colitis, and pneumonitis—risks that carry black box warnings for Idelalisib [2]. The 'inhalation by design' strategy aims to deliver the compound directly to the site of action while minimizing systemic exposure [3].

Inhaled vs oral administration
Direct comparison
Inhaled: highest lung exposure and lung/plasma ratio among test compounds; Oral: systemic exposure
Lung-targeted design may reduce systemic exposure in research models
Rat PK studies; may not directly translate to other species
Inhaled delivery Lung retention Pharmacokinetics Therapeutic index

In Vivo Anti-Inflammatory Efficacy

In an ovalbumin-induced rat inflammation model, intratracheal administration of LAS195319 significantly reduced the infiltration of eosinophils and basophils in bronchoalveolar lavage fluid, with the magnitude of effect reported as similar to that of fluticasone, a standard-of-care inhaled corticosteroid [1]. This provides a clinically anchored benchmark for LAS195319's anti-inflammatory efficacy in a disease-relevant pulmonary inflammation model [2].

In vivo eosinophil infiltration
Head-to-head
Reduction comparable to fluticasone (ovalbumin-challenged Brown Norway rat model)
Reported anti-inflammatory endpoint response in pulmonary model
Benchmark against reference standard; model-specific context
In vivo efficacy Ovalbumin challenge Eosinophil infiltration Asthma model

Isoform Selectivity Profile vs Seletalisib

LAS195319 exhibits >20-fold selectivity for PI3Kδ over PI3Kβ and PI3Kγ, with no detectable activity against PI3Kα [1]. In contrast, Seletalisib demonstrates an IC50 of 12 nM against PI3Kδ and 282 nM against PI3Kγ, yielding approximately a 24-fold selectivity window but with a significantly higher absolute IC50 for the δ isoform (12 nM vs. 0.5 nM for LAS195319) . The higher potency of LAS195319 combined with a comparable or better selectivity margin may provide a superior therapeutic window at lower drug concentrations [2].

Isoform selectivity vs Seletalisib
Cross-study
LAS195319: PI3Kδ IC50 0.5 nM, >20-fold selectivity over β/γ; Seletalisib: δ IC50 12 nM, ~24-fold selectivity
Higher absolute potency on δ may support lower-concentration pathway studies
Cross-study data; assay conditions may differ
Isoform selectivity PI3Kγ Off-target activity Selectivity window

Recommended Application Scenarios


Inhaled PI3Kδ Inhibition for Asthma and COPD Models

LAS195319 is specifically indicated for researchers requiring an inhaled PI3Kδ inhibitor to investigate pulmonary inflammation in preclinical models of asthma and COPD. The compound's high lung exposure and lung-to-plasma partition ratio in rats [1], combined with demonstrated in vivo efficacy comparable to fluticasone in reducing eosinophil infiltration [2], make it a suitable tool compound for studies where lung-targeted PI3Kδ inhibition is required and systemic exposure must be minimized. Oral PI3Kδ inhibitors are not appropriate substitutes due to divergent pharmacokinetic profiles and systemic toxicity risks [3].

High-Potency PI3Kδ Tool for Enzymatic and Cellular Assays

Investigators requiring a high-potency PI3Kδ inhibitor for biochemical and cellular assays should consider LAS195319 based on its IC50 of 0.5 nM in enzymatic assays and 2.7 nM in cellular pAkt inhibition [1]. This 5-fold greater enzymatic potency compared to Idelalisib (IC50 2.5 nM) [2] may enable lower compound concentrations in assay systems, potentially reducing solvent-related artifacts and off-target effects at the concentrations required for complete target engagement. Researchers should note that the compound's inhaled delivery design does not preclude its use as a tool compound in standard in vitro assay formats [3].

Isoform Selectivity Studies with Minimal PI3Kα Activity

LAS195319 is appropriate for studies requiring selective PI3Kδ inhibition with minimal confounding activity at other class I PI3K isoforms. The compound exhibits no detectable activity against PI3Kα and >20-fold selectivity over PI3Kβ and PI3Kγ [1]. This selectivity profile, combined with its high absolute potency (IC50 0.5 nM), distinguishes it from compounds like Seletalisib which, while similarly selective in ratio terms, requires 24-fold higher concentrations to achieve equivalent PI3Kδ inhibition [2]. Researchers investigating PI3K isoform-specific biology in immune cells may find this combination of potency and selectivity advantageous [3].

In Vivo Pulmonary Inflammation Models

For investigators conducting in vivo pulmonary inflammation studies, LAS195319 has been validated in an ovalbumin-induced rat model where intratracheal administration significantly reduced eosinophil and basophil infiltration in bronchoalveolar lavage fluid [1]. The observed efficacy magnitude was comparable to fluticasone [2], providing a clinically relevant benchmark. Procurement for such studies should consider the compound's requirement for appropriate formulation suitable for pulmonary delivery, as its optimization was specifically geared toward inhalation rather than systemic oral administration [3].

Application
Selection Property
Validation Focus
Pulmonary inflammation models (inhaled)
Lung-targeted delivery; rapid systemic clearance
Local target engagement vs systemic exposure
PI3Kδ enzymatic and cellular assays
Reported enzymatic potency context (cross-study)
Pathway inhibition at low assay concentrations
PI3K isoform selectivity profiling
δ-selective profile (undetectable α activity)
δ-specific pathway inhibition vs off-isoform effects
In vivo respiratory inflammation research
Reported pulmonary model response (OVA rat)
Eosinophil infiltration endpoint response

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

44 linked technical documents
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